Cas no 2228249-82-7 (3-hydroxy-3-6-(propan-2-yloxy)pyridin-2-ylpropanoic acid)
3-hydroxy-3-6-(propan-2-yloxy)pyridin-2-ylpropanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-hydroxy-3-6-(propan-2-yloxy)pyridin-2-ylpropanoic acid
- 3-hydroxy-3-[6-(propan-2-yloxy)pyridin-2-yl]propanoic acid
- EN300-1771163
- 2228249-82-7
-
- Inchi: 1S/C11H15NO4/c1-7(2)16-10-5-3-4-8(12-10)9(13)6-11(14)15/h3-5,7,9,13H,6H2,1-2H3,(H,14,15)
- InChI Key: KQWXOIVMVPMNLV-UHFFFAOYSA-N
- SMILES: O(C1=CC=CC(C(CC(=O)O)O)=N1)C(C)C
Computed Properties
- Exact Mass: 225.10010796g/mol
- Monoisotopic Mass: 225.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 79.6Ų
3-hydroxy-3-6-(propan-2-yloxy)pyridin-2-ylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1771163-0.05g |
3-hydroxy-3-[6-(propan-2-yloxy)pyridin-2-yl]propanoic acid |
2228249-82-7 | 0.05g |
$1573.0 | 2023-09-20 | ||
| Enamine | EN300-1771163-0.1g |
3-hydroxy-3-[6-(propan-2-yloxy)pyridin-2-yl]propanoic acid |
2228249-82-7 | 0.1g |
$1648.0 | 2023-09-20 | ||
| Enamine | EN300-1771163-0.25g |
3-hydroxy-3-[6-(propan-2-yloxy)pyridin-2-yl]propanoic acid |
2228249-82-7 | 0.25g |
$1723.0 | 2023-09-20 | ||
| Enamine | EN300-1771163-0.5g |
3-hydroxy-3-[6-(propan-2-yloxy)pyridin-2-yl]propanoic acid |
2228249-82-7 | 0.5g |
$1797.0 | 2023-09-20 | ||
| Enamine | EN300-1771163-1.0g |
3-hydroxy-3-[6-(propan-2-yloxy)pyridin-2-yl]propanoic acid |
2228249-82-7 | 1g |
$1872.0 | 2023-06-03 | ||
| Enamine | EN300-1771163-2.5g |
3-hydroxy-3-[6-(propan-2-yloxy)pyridin-2-yl]propanoic acid |
2228249-82-7 | 2.5g |
$3670.0 | 2023-09-20 | ||
| Enamine | EN300-1771163-5.0g |
3-hydroxy-3-[6-(propan-2-yloxy)pyridin-2-yl]propanoic acid |
2228249-82-7 | 5g |
$5429.0 | 2023-06-03 | ||
| Enamine | EN300-1771163-10.0g |
3-hydroxy-3-[6-(propan-2-yloxy)pyridin-2-yl]propanoic acid |
2228249-82-7 | 10g |
$8049.0 | 2023-06-03 | ||
| Enamine | EN300-1771163-1g |
3-hydroxy-3-[6-(propan-2-yloxy)pyridin-2-yl]propanoic acid |
2228249-82-7 | 1g |
$1872.0 | 2023-09-20 | ||
| Enamine | EN300-1771163-5g |
3-hydroxy-3-[6-(propan-2-yloxy)pyridin-2-yl]propanoic acid |
2228249-82-7 | 5g |
$5429.0 | 2023-09-20 |
3-hydroxy-3-6-(propan-2-yloxy)pyridin-2-ylpropanoic acid Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 3-hydroxy-3-6-(propan-2-yloxy)pyridin-2-ylpropanoic acid
Comprehensive Overview of 3-hydroxy-3-(6-(propan-2-yloxy)pyridin-2-yl)propanoic acid (CAS No. 2228249-82-7): Properties, Applications, and Research Insights
The compound 3-hydroxy-3-(6-(propan-2-yloxy)pyridin-2-yl)propanoic acid (CAS No. 2228249-82-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a pyridine ring and a propanoic acid moiety, this compound exhibits potential applications in drug development and material science. Its hydroxy and ether functional groups further enhance its reactivity, making it a versatile intermediate in synthetic chemistry.
Recent studies highlight the growing interest in 3-hydroxy-3-(6-(propan-2-yloxy)pyridin-2-yl)propanoic acid due to its potential role in modulating biological pathways. Researchers are exploring its utility as a precursor for bioactive molecules, particularly in the design of enzyme inhibitors and receptor agonists. The compound's CAS No. 2228249-82-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific inquiries. Additionally, its solubility and stability under physiological conditions make it a candidate for drug formulation studies.
From an industrial perspective, 3-hydroxy-3-(6-(propan-2-yloxy)pyridin-2-yl)propanoic acid is valued for its synthetic flexibility. Chemists leverage its propan-2-yloxy group to introduce modifications, enabling the creation of derivatives with tailored properties. This adaptability aligns with the rising demand for customizable intermediates in agrochemical and pharmaceutical manufacturing. Notably, the compound's low toxicity profile and environmental compatibility further bolster its appeal in green chemistry initiatives.
In the context of user search trends, queries often focus on the compound's spectroscopic data (e.g., NMR, IR), synthesis protocols, and commercial availability. Addressing these interests, recent publications have detailed optimized reaction pathways for CAS No. 2228249-82-7, emphasizing yield improvement and purity enhancement techniques. Furthermore, discussions on patent filings involving this compound underscore its intellectual property potential, particularly in therapeutic applications.
The 3-hydroxy-3-(6-(propan-2-yloxy)pyridin-2-yl)propanoic acid also intersects with hot topics such as precision medicine and computational drug design. Its molecular structure is amenable to in silico modeling, facilitating virtual screening for target identification. This synergy between experimental and computational approaches positions the compound as a high-value asset in biotechnology pipelines. As AI-driven research accelerates, the demand for well-characterized compounds like CAS No. 2228249-82-7 is expected to rise.
In summary, 3-hydroxy-3-(6-(propan-2-yloxy)pyridin-2-yl)propanoic acid represents a multifunctional chemical entity with broad scientific and industrial implications. Its CAS No. 2228249-82-7 serves as a key identifier for researchers navigating chemical databases and supplier catalogs. By addressing both fundamental properties and emerging applications, this overview aims to bridge knowledge gaps and inspire further exploration of this promising compound.
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